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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320 Get Quote

For Immediate Release

This document provides essential physicochemical data for 1-Tetradecanol, a straight-chain

saturated fatty alcohol. Intended for researchers, scientists, and professionals in drug

development, this guide focuses on the fundamental identifiers of the compound: its CAS

number and molecular weight.

Core Physicochemical Data
The primary identifiers for 1-Tetradecanol, also known as myristyl alcohol, are crucial for

regulatory submissions, experimental design, and chemical inventory management. The data is

summarized below.[1][2][3][4][5]

Identifier Value Source

CAS Number 112-72-1 [1][2][6]

Molecular Formula C14H30O [1][2][4][5]

Molecular Weight 214.39 g/mol [1][3][4][5]

IUPAC Name Tetradecan-1-ol [1]

Synonyms
Myristyl alcohol, Tetradecyl

alcohol
[5]
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Methodology for Determination of Physicochemical
Properties
The determination of the molecular weight of a compound like 1-Tetradecanol is a standard

procedure in analytical chemistry. While specific experimental protocols are proprietary to the

testing laboratories, the general methodology involves techniques such as mass spectrometry.

Experimental Principle: Mass Spectrometry

Ionization: A sample of 1-Tetradecanol is introduced into the mass spectrometer, where it is

vaporized and ionized. Common ionization techniques for a molecule of this type include

Electron Ionization (EI) or Electrospray Ionization (ESI).

Acceleration: The resulting ions are accelerated by an electric field, imparting the same

kinetic energy to all ions.

Deflection: The ions then travel through a magnetic field, which deflects them. The degree of

deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion.

Detection: A detector measures the abundance of ions at each m/z value. The molecular

weight is determined from the resulting mass spectrum, typically corresponding to the

molecular ion peak.

The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to

every chemical substance described in the open scientific literature. This number is assigned

by the CAS, a division of the American Chemical Society, upon the substance's entry into the

CAS REGISTRY database.

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the chemical compound and its core

identifiers.
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1-Tetradecanol

CAS Number
112-72-1

is identified by

Molecular Weight
214.39 g/mol

has property

Molecular Formula
C14H30O

is represented by
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Core Identifiers of 1-Tetradecanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Tetradecanol [webbook.nist.gov]

3. 1-テトラデカノール 97% | Sigma-Aldrich [sigmaaldrich.com]

4. 1-Tetradecanol | 112-72-1 [chemicalbook.com]

5. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]

6. 1-Tetradecanol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Overview of 1-Tetradecanol:
Physicochemical Identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858320#1-tetradecanol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b10858320?utm_src=pdf-body-img
https://www.benchchem.com/product/b10858320?utm_src=pdf-body
https://www.benchchem.com/product/b10858320?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-72-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/185388
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8689436.htm
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.benchchem.com/product/b10858320#1-tetradecanol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10858320#1-tetradecanol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10858320#1-tetradecanol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10858320#1-tetradecanol-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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